![molecular formula C15H13BrN2O2S B2426214 [2-[(4-Bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(furan-2-yl)methanone CAS No. 851800-87-8](/img/structure/B2426214.png)
[2-[(4-Bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(furan-2-yl)methanone
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Description
Synthesis Analysis
The synthesis of this compound might involve the use of 4-Bromophenyl methyl sulfone . This compound can be used to synthesize biaryl methyl sulfones . It can also undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide .Scientific Research Applications
Synthesis and Structural Analysis
- Various derivatives of benzofuran and furan compounds, similar to the structure , have been synthesized for structural and chemical analysis. For instance, the synthesis and structure of 2-aroylbenzofuran-3-ols and related compounds have been investigated, emphasizing their molecular characterization and crystallographic studies (Nguyễn Tiến Công et al., 2020).
- Another study focused on the catalyst- and solvent-free synthesis of related compounds, highlighting innovative synthetic methods and molecular structure analyses (R. Moreno-Fuquen et al., 2019).
Biological Evaluation and Therapeutic Potential
- Compounds with structural similarities have been evaluated for their potential biological activities. For instance, novel pyrazoline derivatives exhibited significant anti-inflammatory and antibacterial properties (P. Ravula et al., 2016).
- Similarly, various synthesized pyrrolylnaphtho[2,1-b] furan derivatives demonstrated moderate antibacterial and antifungal activities, underscoring their potential as antimicrobial agents (Joshi S.D et al., 2010).
Chemical Synthesis and Application in Material Science
- Studies have explored the synthesis of substituted (1,1'-biphenyl)-4-yl(3-methylbenzofuran-2-yl)methanones, with applications in antimicrobial activities against various strains (B. Reddy et al., 2016).
- Research into the synthesis of furan-2-yl(phenyl) methanones and their effects on vascular smooth muscle cell proliferation provides insights into potential therapeutic applications in cardiovascular diseases (Li Qing-shan, 2011).
properties
IUPAC Name |
[2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(furan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O2S/c16-12-5-3-11(4-6-12)10-21-15-17-7-8-18(15)14(19)13-2-1-9-20-13/h1-6,9H,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIUJQEPMIYUSTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=C(C=C2)Br)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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